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Compound of Interest

Compound Name:
1H-Indol-1-amine,4-chloro-2,3-

dihydro-

Cat. No.: B12285483

Get Quote

CAS Number: 935456-31-8 Synonyms: 1-Amino-4-chloroindoline; 4-Chloro-1-indolinamine

Molecular Formula: C₈H₉ClN₂ Molecular Weight: 168.62 g/mol [1]

Executive Summary & Chemical Identity
4-chloro-2,3-dihydro-1H-indol-1-amine is a bicyclic hydrazine derivative characterized by an

indoline (dihydroindole) core substituted with a chlorine atom at the C4 position and a primary

amino group at the N1 position.[1] It serves as a critical "scaffold diversifier" in medicinal

chemistry, particularly for introducing the 4-chloroindoline motif into hydrazones, pyrazoles, and

imidazoline-based antihypertensive agents.

The presence of the C4-chlorine atom provides distinct steric and electronic properties

compared to the unsubstituted parent, influencing the binding affinity of derived

pharmacophores in

-adrenergic and imidazoline receptor targets.[1]
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Property Specification

CAS Number 935456-31-8

IUPAC Name 4-chloro-2,3-dihydro-1H-indol-1-amine

SMILES ClC1=C2N(N)CCC2=CC=C1

Appearance
Off-white to pale yellow solid (typically isolated

as HCl salt)

Melting Point 205–208 °C (as Hydrochloride salt)

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in non-polar solvents

Synthesis & Production Protocols
The synthesis of 1-aminoindolines is rarely achieved by direct amination due to over-alkylation

risks.[1] The industrial and laboratory standard involves a two-step sequence: N-nitrosation

followed by reduction.[1]

Synthetic Pathway Analysis
The precursor, 4-chloroindoline (CAS 41910-64-9), is first converted to its N-nitroso derivative.

[1] The nitroso group is subsequently reduced to the hydrazine (-NH2) functionality using

Lithium Aluminum Hydride (LiAlH₄) or Zinc/Acetic acid systems.
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Figure 1: Synthetic route from 4-chloroindoline to 1-amino-4-chloroindoline.

Detailed Experimental Methodology
Step 1: N-Nitrosation

Dissolve 4-chloroindoline (20 mmol) in dilute HCl (15 mL) at 0–5 °C.
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Add sodium nitrite (NaNO₂, 22 mmol) solution dropwise, maintaining temperature <5 °C to

prevent decomposition.

Stir for 1 hour. A yellow precipitate (N-nitroso intermediate) typically forms.

Extract with dichloromethane (DCM), wash with brine, and dry over MgSO₄.

Step 2: Reduction to N-Amine

Suspend LiAlH₄ (32 mmol) in anhydrous THF (50 mL) under nitrogen atmosphere.

Add the N-nitroso intermediate (dissolved in THF) dropwise at 0 °C.

Reflux the mixture for 2–3 hours. The color typically shifts as the nitroso group is reduced.

Quench: Cool to 0 °C. Carefully add water/NaOH (Fieser workup) to destroy excess hydride.

Filter off aluminum salts. Treat the filtrate with ethereal HCl to precipitate 4-chloro-1-

aminoindoline hydrochloride.

Validation Criteria:

IR Spectroscopy: Disappearance of the N=O stretch (~1450 cm⁻¹) and appearance of N-H

stretches (3100–3400 cm⁻¹).

¹H NMR (DMSO-d₆): Distinct broad singlet for NH₂ protons (or NH₃⁺ in salt form) around

10.0–10.7 ppm.

Reactivity & Applications
The N-amino group is a versatile nucleophile, capable of condensing with carbonyls to form

hydrazones or cyclizing into fused heterocycles.

Key Transformations
Hydrazone Formation: Reaction with aldehydes/ketones yields stable hydrazones, often

used to screen for anticonvulsant activity.
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Imidazoline Synthesis: Reaction with 2-(methylthio)-2-imidazoline yields clonidine-like

antihypertensive agents.

Pyrazole Construction: Condensation with 1,3-dicarbonyls (e.g., acetylacetone) forms

pyrazolo-indoline fused systems.
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Figure 2: Primary reactivity profile and downstream applications.

Case Study: Antihypertensive Research
Research published in Acta Poloniae Pharmaceutica highlights the use of this specific CAS

entry to synthesize analogues of rilmenidine. The 4-chloro substituent was found to modulate

lipophilicity and receptor selectivity (α1 vs α2 adrenergic receptors), demonstrating the

compound's utility in fine-tuning drug potency.

Safety & Handling Protocols
As a hydrazine derivative, 4-chloro-2,3-dihydro-1H-indol-1-amine must be handled with strict

containment procedures.[1]

Hazard Classification (GHS):

Acute Toxicity: Harmful if swallowed or inhaled.

Skin/Eye Irritation: Causes serious eye irritation and skin sensitization.
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Carcinogenicity Warning: Many hydrazine derivatives are potential genotoxins. Treat as a

suspected mutagen.

Handling Protocol:

Engineering Controls: Always weigh and handle the solid within a certified chemical fume

hood.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The free base is

oxidation-sensitive and may darken upon air exposure; the hydrochloride salt is more stable.

[1]

Waste Disposal: Do not dispose of down the drain. Quench residues with dilute bleach

(sodium hypochlorite) to oxidize the hydrazine functionality before professional chemical

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.bldpharm.com/products/92259-86-4.html
https://www.bldpharm.com/products/92259-86-4.html
https://www.bldpharm.com/products/162100-49-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroisoindoline-1_3-dione
https://pubchem.ncbi.nlm.nih.gov/compound/4-chloro-2_3-dihydro-1H-inden-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/3016306
https://www.benchchem.com/product/b12285483?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12285483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 92259-86-4|Indolin-1-amine hydrochloride|BLD Pharm [bldpharm.com]

2. 162100-49-4|4,6-Dichloro-5-methyl-2,3-dihydro-1h-indole|BLD Pharm [bldpharm.com]

3. 4-Chloroisoindoline-1,3-dione | C8H4ClNO2 | CID 231238 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4-chloro-2,3-dihydro-1H-inden-1-one | C9H7ClO | CID 11332681 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 4-Chloroindoline | C8H8ClN | CID 3016306 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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